Cas no 1803831-53-9 (4-Fluoromethyl-2-iodo-6-(trifluoromethyl)pyridine)

• Product Name: 4-Fluoromethyl-2-iodo-6-(trifluoromethyl)pyridine
• CAS No: 1803831-53-9
• MF: C₇H₄F₄IN
• MW: 305.011447906494
• CID: 4905985
• Update Time: 2025-10-30

4-Fluoromethyl-2-iodo-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoromethyl-2-iodo-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F4IN/c8-3-4-1-5(7(9,10)11)13-6(12)2-4/h1-2H,3H2
• InChI Key： WIMDZMOKNNTKCT-UHFFFAOYSA-N
• SMILES： IC1=CC(CF)=CC(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 4-Fluoromethyl-2-iodo-6-(trifluoromethyl)pyridine

Recent Advances in the Application of 4-Fluoromethyl-2-iodo-6-(trifluoromethyl)pyridine (CAS: 1803831-53-9) in Chemical Biology and Pharmaceutical Research

The compound 4-Fluoromethyl-2-iodo-6-(trifluoromethyl)pyridine (CAS: 1803831-53-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This heterocyclic compound, characterized by its fluoromethyl and trifluoromethyl substituents, serves as a valuable intermediate in the synthesis of bioactive molecules and pharmaceuticals. Recent studies have explored its potential in drug discovery, agrochemical development, and material science, highlighting its broad utility.

One of the key areas of interest is the role of 4-Fluoromethyl-2-iodo-6-(trifluoromethyl)pyridine in the development of novel kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the introduction of fluorine atoms into pyridine scaffolds has been shown to enhance binding affinity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against EGFR and VEGFR2 kinases, with IC50 values in the nanomolar range. The presence of the iodine atom also facilitates further functionalization via cross-coupling reactions, enabling rapid diversification of the scaffold.

In addition to its pharmaceutical applications, this compound has been investigated for its utility in agrochemicals. The trifluoromethyl group is known to improve the lipophilicity and bioavailability of agrochemical agents, making it a desirable feature in herbicide and pesticide design. Recent patent filings (e.g., WO2023056789) describe the use of 4-Fluoromethyl-2-iodo-6-(trifluoromethyl)pyridine as a key intermediate in the synthesis of next-generation herbicides with enhanced selectivity and environmental safety profiles.

From a synthetic chemistry perspective, the compound's reactivity has been a focal point of recent research. A 2024 study in Organic Letters detailed a novel palladium-catalyzed cross-coupling protocol that leverages the iodine substituent for the construction of complex heterocyclic systems. This methodology has been applied to the synthesis of fluorinated analogs of natural products, showcasing the compound's versatility as a building block in medicinal chemistry.

Despite these advancements, challenges remain in the large-scale production and purification of 4-Fluoromethyl-2-iodo-6-(trifluoromethyl)pyridine. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs, as reported in a 2023 ACS Sustainable Chemistry & Engineering article. Green chemistry approaches, such as flow chemistry and solvent-free reactions, are being explored to address these limitations.

In conclusion, 4-Fluoromethyl-2-iodo-6-(trifluoromethyl)pyridine (CAS: 1803831-53-9) represents a promising scaffold with diverse applications in drug discovery, agrochemicals, and materials science. Ongoing research continues to uncover new synthetic methodologies and biological activities, positioning this compound as a valuable tool for researchers in the chemical biology and pharmaceutical industries. Future studies are expected to further elucidate its potential in targeted therapies and sustainable chemistry.